Pyridine-2,5-disulfonic Acid
Overview
Description
Pyridine-2,5-disulfonic acid (PDSA) is an organic compound that belongs to the class of sulfonic acids. It is a white crystalline solid with a molecular weight of 188.2 g/mol and a melting point of about 204 °C. PDSA is used in a variety of scientific research applications, including organic synthesis, biochemistry, and pharmacology.
Scientific Research Applications
Synthesis of Fluorescent Nanoscale Salts/Metal–Organic Frameworks for Live-Cell Imaging : This study utilized a variety of pyridine analogues, including Pyridine-2,5-disulfonic Acid, in the synthesis of fluorescent nanoscale salts/metal–organic frameworks. These were employed for live-cell imaging, demonstrating the use of this compound in the development of imaging agents and materials for biological applications (U. Singh et al., 2018).
Catalysis in Organic Synthesis : this compound derivatives, such as sulfonic acid functionalized pyridinium chloride, have been used as catalysts in the synthesis of hexahydroquinolines and other organic compounds. This highlights its role in catalyzing various organic reactions, indicating its utility in synthetic chemistry (A. Khazaei et al., 2013).
Synthesis and Characterization of Ionic Liquids : Research has been conducted on synthesizing and characterizing ionic liquids like sulfonic acid functionalized pyridinium chloride, derived from this compound. These ionic liquids are used as efficient and reusable catalysts for solvent-free synthesis, demonstrating the compound's application in green chemistry (A. R. Moosavi‐Zare et al., 2013).
Synthesis of Pyridine Derivatives : Research has also focused on the synthesis of pyridine derivatives using this compound or related compounds. These derivatives find applications in various chemical industries, highlighting the compound's role in the synthesis of industrially relevant chemicals (K. Niknam et al., 2006).
Development of Proton Exchange Membrane Materials : Sulfonated polyimides containing pyridine groups, related to this compound, have been developed as proton exchange membrane materials. These materials have applications in fuel cell technology, indicating the compound's significance in energy-related research (Rui Lei et al., 2011).
Safety and Hazards
Future Directions
properties
IUPAC Name |
pyridine-2,5-disulfonic acid | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C5H5NO6S2/c7-13(8,9)4-1-2-5(6-3-4)14(10,11)12/h1-3H,(H,7,8,9)(H,10,11,12) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
PSQANOCQLYLEOH-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=NC=C1S(=O)(=O)O)S(=O)(=O)O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C5H5NO6S2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID80376518 | |
Record name | Pyridine-2,5-disulfonic Acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID80376518 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
239.2 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
17624-04-3 | |
Record name | Pyridine-2,5-disulfonic Acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID80376518 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Q & A
Q1: What is the significance of 2-chloro-5-nitropyridine in relation to pyridine-2,5-disulfonic acid?
A1: The research paper [] focuses on the synthesis of both pyridine-5-carboxy-2-sulfonic acid and this compound. The title explicitly states that 2-chloro-5-nitropyridine is the foundational compound in this synthesis. This suggests that 2-chloro-5-nitropyridine is likely a key starting material or intermediate in the multi-step synthetic route to obtain the target molecules.
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